2-(4-Chlorophenyl)sulfonyloxazinane

• IUPAC Name: 2-(4-chlorophenyl)sulfonyloxazinane
• InChI: InChI=1S/C10H12ClNO3S/c11-9-3-5-10(6-4-9)16(13,14)12-7-1-2-8-15-12/h3-6H,1-2,7-8H2
• InChI Key: RDUKRXNRRPAWJL-UHFFFAOYSA-N
• Canonical SMILES: C1CCON(C1)S(=O)(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C10H12ClNO3S
• Molecular Weight: 261.73 g/mol

Description

2-(4-Chlorophenyl)sulfonyloxazinane, also known as CP SOZ, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of sulfonyl-containing heterocycles and has shown promising results in various research areas.

Mechanism of Action

The mechanism of action of 2-(4-Chlorophenyl)sulfonyloxazinane SOZ is not yet fully understood. However, it is believed to act by binding to specific enzymes and inhibiting their activity. This inhibition leads to a decrease in the production of certain molecules, which can have various effects on cellular processes.
Biochemical and Physiological Effects:
2-(4-Chlorophenyl)sulfonyloxazinane SOZ has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of certain cytokines. It has also been shown to have anti-cancer effects by inhibiting the activity of certain enzymes involved in cancer cell growth. Additionally, 2-(4-Chlorophenyl)sulfonyloxazinane SOZ has been shown to have anti-viral activity by inhibiting the replication of certain viruses.

Advantages and Limitations for Lab Experiments

2-(4-Chlorophenyl)sulfonyloxazinane SOZ has several advantages for use in laboratory experiments. It is relatively easy to synthesize and purify, and it has been shown to have potent inhibitory effects on enzymes. However, there are also limitations to its use. 2-(4-Chlorophenyl)sulfonyloxazinane SOZ can be toxic at high concentrations, and its mechanism of action is not yet fully understood.

Future Directions

There are several future directions for research on 2-(4-Chlorophenyl)sulfonyloxazinane SOZ. One area of interest is its potential as a drug candidate for the treatment of various diseases. Further research is needed to fully understand its mechanism of action and to optimize its potency and selectivity. Additionally, 2-(4-Chlorophenyl)sulfonyloxazinane SOZ could be used as a tool in studying the role of specific enzymes in various cellular processes. Overall, 2-(4-Chlorophenyl)sulfonyloxazinane SOZ has shown great potential for use in scientific research and drug development.

Synthesis Methods

The synthesis of 2-(4-Chlorophenyl)sulfonyloxazinane SOZ involves the reaction of 4-chlorobenzene sulfonamide with glyoxal in the presence of a suitable catalyst. The resulting product is then treated with a base to obtain the final product. This method has been optimized to yield high purity and high yield of 2-(4-Chlorophenyl)sulfonyloxazinane SOZ.

Scientific Research Applications

2-(4-Chlorophenyl)sulfonyloxazinane SOZ has been widely used in scientific research for its potential applications in various fields. It has been studied for its anti-inflammatory, anti-cancer, and anti-viral properties. 2-(4-Chlorophenyl)sulfonyloxazinane SOZ has also been shown to possess potent inhibitory effects on certain enzymes, making it a potential candidate for drug development.